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Compound of Interest

Compound Name: Acoforestinine

Cat. No.: B10818273

Acoforestinine, a complex diterpenoid alkaloid, has been isolated from natural sources,
specifically Aconitum handelianum.[1] Its intricate molecular architecture, characterized by the
empirical formula C35H51NO10, presents a formidable challenge for synthetic chemists.[1] As
of the latest literature review, a completed total synthesis of Acoforestinine has not been
reported in peer-reviewed scientific journals.

While the field of natural product synthesis is continually advancing, with chemists developing
novel strategies to construct complex molecules, the synthesis of Acoforestinine remains an
unmet goal. Research efforts in the broader field of diterpenoid alkaloid synthesis are ongoing
and may eventually lead to a successful route to Acoforestinine.

This document will be updated to include detailed application notes, experimental protocols,
and quantitative data as soon as the first total synthesis of Acoforestinine is published.
Researchers, scientists, and drug development professionals interested in this target molecule
are encouraged to monitor the chemical literature for forthcoming publications on this topic.

For researchers interested in the synthesis of structurally related diterpenoid alkaloids, a review
of synthetic strategies towards molecules such as aconitine may provide valuable insights into
the challenges and potential methodologies that could be applied to the synthesis of
Acoforestinine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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